Somatostatin (7-10), desamino-trp

• CAS RN: 125757-85-9
• Molecular Formula: C30H39N5O6
• Molecular Weight: 565.7 g/mol
• IUPAC Name: (2S,3R)-2-[[(2S)-6-amino-2-[[(2R)-3-(1H-indol-3-yl)-2-(3-phenylpropanoylamino)propanoyl]amino]hexanoyl]amino]-3-hydroxybutanoic acid
• InChI: InChI=1S/C30H39N5O6/c1-19(36)27(30(40)41)35-28(38)24(13-7-8-16-31)34-29(39)25(17-21-18-32-23-12-6-5-11-22(21)23)33-26(37)15-14-20-9-3-2-4-10-20/h2-6,9-12,18-19,24-25,27,32,36H,7-8,13-17,31H2,1H3,(H,33,37)(H,34,39)(H,35,38)(H,40,41)/t19-,24+,25-,27+/m1/s1
• InChI Key: SHIVATPLFWRKMN-PBWWRKFESA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)NC(=O)[C@H](CCCCN)NC(=O)[C@@H](CC1=CNC2=CC=CC=C21)NC(=O)CCC3=CC=CC=C3)O
• SMILES: CC(C(C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)CCC3=CC=CC=C3)O
• sequence: FWKT
• synonyms: desamino-Trp-somatostatin (7-10); desamino-tryptophan-somatostatin (7-10); Phe-desamino-Trp-Lys-Thr; somatostatin (7-10), desamino-Trp

Description

Somatostatin (7-10), desamino-trp, also known as SMS-201-995, is a synthetic analog of somatostatin. It is a peptide hormone that regulates the secretion of various hormones in the body. Somatostatin (7-10), desamino-trp is widely used in scientific research due to its ability to inhibit the secretion of growth hormone, insulin, and glucagon.

Mechanism of Action

Somatostatin (7-10), desamino-trp binds to somatostatin receptors on the cell surface. This binding inhibits the release of growth hormone, insulin, and glucagon. It also inhibits the secretion of other hormones, such as gastrin and secretin. Somatostatin (7-10), desamino-trp also has direct effects on the gastrointestinal tract, including inhibition of gastric acid secretion and intestinal motility.
Biochemical and Physiological Effects:
Somatostatin (7-10), desamino-trp has several biochemical and physiological effects. It inhibits the release of growth hormone, insulin, and glucagon, leading to decreased blood glucose levels. It also inhibits the secretion of gastric acid and intestinal motility, leading to decreased gastrointestinal activity. Somatostatin (7-10), desamino-trp has been shown to have antitumor effects in some types of cancer.

Advantages and Limitations for Lab Experiments

Somatostatin (7-10), desamino-trp is a useful tool in scientific research due to its ability to selectively inhibit the secretion of specific hormones. It is also stable and can be easily synthesized. However, its effects can be variable depending on the experimental conditions and the cell type being studied. It also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on Somatostatin (7-10), desamino-trp. One area of interest is the development of new somatostatin analogs with improved stability and selectivity. Another area of interest is the use of somatostatin analogs in the treatment of various diseases, including cancer and diabetes. Further research is needed to fully understand the mechanisms of action of somatostatin and its analogs, and to identify new therapeutic targets.

Synthesis Methods

Somatostatin (7-10), desamino-trp is synthesized using solid-phase peptide synthesis. The process involves the sequential addition of amino acids to a resin-bound peptide chain. The peptide chain is then cleaved from the resin and purified using high-performance liquid chromatography (HPLC).

Scientific Research Applications

Somatostatin (7-10), desamino-trp is widely used in scientific research to study the regulation of hormone secretion. It is used to inhibit the secretion of growth hormone, insulin, and glucagon. It is also used to study the effects of somatostatin on the gastrointestinal tract and the central nervous system.